Cas no 116008-13-0 (Isohexylamine Hydrochloride Salt)

• Product Name: Isohexylamine Hydrochloride Salt
• CAS No: 116008-13-0
• MF: C₆H₁₆ClN
• MW: 137.650940895081
• CID: 4574176
• PubChem ID: 12655789
• Update Time: 2025-10-05

Isohexylamine Hydrochloride Salt Chemical and Physical Properties

Names and Identifiers

• 4-methylpentan-1-amine hydrochloride
• MFCD16040097
• 4-METHYL-PENTYLAMINE HYDROCHLORIDE
• 4-methylpentan-1-aminehydrochloride
• AT31937
• EN300-61859
• AKOS008094730
• YQZPRXHVRLGGFH-UHFFFAOYSA-N
• 4-methylpentan-1-amine;hydrochloride
• CS-0252871
• Z992716898
• SCHEMBL2862130
• 4-methylpentylamine hydrochloride
• 116008-13-0
• Isohexylamine Hydrochloride Salt

• Inchi： 1S/C6H15N.ClH/c1-6(2)4-3-5-7;/h6H,3-5,7H2,1-2H3;1H
• InChI Key： YQZPRXHVRLGGFH-UHFFFAOYSA-N
• SMILES： C(N)CCC(C)C.[H]Cl

Computed Properties

• Exact Mass: 137.0971272g/mol
• Monoisotopic Mass: 137.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 33.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines